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Introduction

Rotraxate, a gastric cytoprotective agent, has demonstrated potential in the management of
peptic ulcers. Structurally similar to Cetraxate, its therapeutic effects are attributed to its ability
to enhance the defensive mechanisms of the gastric mucosa. This technical guide provides a
comprehensive overview of Rotraxate's chemical structure, physicochemical properties, and
its multifaceted mechanism of action, with a focus on experimental methodologies for its
synthesis and evaluation.

Chemical Structure and Identification

Rotraxate is chemically known as trans-4-[[4-
(Aminomethyl)cyclohexyl]carbonyl]lbenzenepropanoic acid. Its structure combines a
benzenepropanoic acid moiety with an aminomethylcyclohexylcarbonyl group, contributing to
its pharmacological activity.

Table 1: Chemical Identifiers of Rotraxate
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Identifier Value
trans-4-[[4-

IUPAC Name (Aminomethyl)cyclohexyl]carbonyl]lbenzeneprop
anoic acid

CAS Number 92071-51-7

Molecular Formula C17H23NOs

Molecular Weight 289.37 g/mol

SMILES O=C(0O)CCclccc(ccl)C(=0)C1CCC(CN)CC1

Synonyms TEI-5103, TG-51

Physicochemical Properties

The physicochemical properties of Rotraxate are crucial for its formulation, absorption, and

distribution. While comprehensive experimental data is not widely published, general

characteristics can be inferred from its structure and related compounds. It is typically used as

a hydrochloride salt to improve its solubility and stability.

Table 2: Physicochemical Properties of Rotraxate Hydrochloride

Property Value
Melting Point 221-227 °C[1]
Information not widely available. General
Solubility methods for determination are outlined in the
experimental protocols section.
Information not widely available. General
pKa methods for determination are outlined in the
experimental protocols section.
Information not widely available. General
logP methods for determination are outlined in the

experimental protocols section.
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Mechanism of Action and Signaling Pathways

The primary mechanism of action of Rotraxate is its cytoprotective effect on the gastric
mucosa. This is a multi-faceted process involving the enhancement of the mucosal defense
system rather than the inhibition of gastric acid secretion. The key protective pathways are

detailed below.

Stimulation of Gastric Mucus Secretion

Rotraxate enhances the secretion of gastric mucus, a critical component of the mucosal barrier
that protects the stomach lining from the corrosive effects of gastric acid and pepsin.[1] This
increased mucus production forms a thicker, more resilient protective layer.
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Step 1: Protection of Amino Group

trans-4-(Aminomethyl)cyclohexanecarboxylic acid

Protecting Group Reagent
(e.g., Boc anhydride)

\ A

N-Protected Intermediate

Step 2: Esterification

N-Protected Intermediate Benzenepropanoic acid derivative Coupling Agent (e.g., DCC)
A
P Esterified Intermediate  [«&

Step 3: Deprotection

Esterified Intermediate Deprotecting Agent (e.g., TFA)

\

Rotraxate (Free Base)

Step 4: Salt Formation

Rotraxate (Free Base) Hydrochloric Acid
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Rotraxate Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b1215222#rotraxate-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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